2-Methyl-I(2)-oxo-3-thiophenepropanenitrile

• CAS No.: 158387-05-4
• Molecular Formula: C8H7NOS
• Molecular Weight: 165.21 g/mol
• IUPAC Name: 3-(2-methylthiophen-3-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C8H7NOS/c1-6-7(3-5-11-6)8(10)2-4-9/h3,5H,2H2,1H3
• InChI Key: HHAOCKXBDVDZRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CS1)C(=O)CC#N

Description

2-Methyl-I(2)-oxo-3-thiophenepropanenitrile is an organic compound that belongs to the class of thiophene derivatives Thiophene is a five-membered aromatic ring containing one sulfur atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-I(2)-oxo-3-thiophenepropanenitrile can be achieved through several methods. One common method involves the condensation reaction of thiophene derivatives with appropriate nitrile compounds. For instance, the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, can be used to synthesize aminothiophene derivatives . Another method is the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .

Industrial Production Methods

Industrial production of thiophene derivatives, including this compound, often involves large-scale chemical reactions under controlled conditions These methods typically use high-purity reagents and catalysts to ensure the efficiency and yield of the desired product

Chemical Reactions Analysis

Types of Reactions

2-Methyl-I(2)-oxo-3-thiophenepropanenitrile can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents for substitution reactions include halogens and nucleophiles.

Common Reagents and Conditions

The reagents and conditions for these reactions vary depending on the desired outcome. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often require anhydrous conditions to prevent the decomposition of the reducing agent.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound may yield sulfoxides or sulfones, while reduction may yield thiol derivatives.

Scientific Research Applications

2-Methyl-I(2)-oxo-3-thiophenepropanenitrile has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex thiophene derivatives, which are important in the development of organic semiconductors and other advanced materials.

Biology: Thiophene derivatives have shown potential as antimicrobial, anticancer, and anti-inflammatory agents.

Medicine: Some thiophene derivatives are used in the development of pharmaceuticals, such as nonsteroidal anti-inflammatory drugs (NSAIDs) and anesthetics.

Industry: Thiophene derivatives are used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-I(2)-oxo-3-thiophenepropanenitrile involves its interaction with specific molecular targets and pathways. For example, thiophene derivatives can inhibit the activity of certain enzymes or receptors, leading to their biological effects. The exact molecular targets and pathways involved depend on the specific application of the compound.

Comparison with Similar Compounds

2-Methyl-I(2)-oxo-3-thiophenepropanenitrile can be compared with other thiophene derivatives, such as:

Thiophene: The parent compound, which is a simple five-membered ring containing one sulfur atom.

2-Methylthiophene: A derivative with a methyl group attached to the thiophene ring.

3-Thiophenecarbonitrile: A derivative with a nitrile group attached to the thiophene ring.

These compounds share similar chemical properties but differ in their specific functional groups and applications. The presence of the oxo and nitrile groups in this compound makes it unique and potentially more versatile in certain applications.